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Compound of Interest

Compound Name: Carbacyclinsodiumsalt

Cat. No.: B15246990

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential information
and procedural guidance for the proper disposal of Carbacyclin sodium salt, a potent and
stable prostacyclin analogue.

Carbacyclin sodium salt is a synthetic analog of prostacyclin (PGI2) used in research to study
its effects as a vasodilator and inhibitor of platelet aggregation. Due to its biological activity,
proper disposal is crucial to prevent environmental contamination and ensure laboratory safety.

Disposal Procedures

Carbacyclin sodium salt should be managed as a chemical waste product. The primary
disposal route is through an approved waste disposal plant. Always adhere to your institution's
specific safety protocols and local, regional, and national hazardous waste regulations.

Step-by-Step Disposal Guidance:

o Consult Safety Data Sheet (SDS): Before handling, thoroughly review the material's SDS,
which contains critical safety, handling, and disposal information.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or chemical safety goggles, nitrile gloves, and a fully-buttoned lab coat, when
handling Carbacyclin sodium salt.
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e Collection:

o Solid Waste: Collect pure, unused Carbacyclin sodium salt in a sealable, compatible waste
container. Avoid creating dust.

o Solutions: Collect solutions containing Carbacyclin sodium salt in a clearly labeled,
sealable, and compatible waste container.

e Labeling: Attach a completed hazardous waste label to the container as soon as the first
waste is added. Ensure the label clearly identifies the contents as "Carbacyclin Sodium Salt
Waste" and includes any other required information as per your institution's policy.

o Storage: Store the waste container in a designated, secure waste accumulation area that is
cool, dry, and well-ventilated.

» Disposal Request: When the container is full or no longer in use, complete a chemical
collection request form as per your institution's procedures for pickup and disposal by a
licensed hazardous waste contractor.

Important Considerations:
e Do Not Drain Dispose: Do not dispose of Carbacyclin sodium salt solutions down the drain.

¢ Avoid Environmental Release: Prevent the release of Carbacyclin sodium salt into the
environment.

o Consult EHS: If you have any doubts or questions regarding the disposal procedure, contact
your institution's Environmental Health and Safety (EHS) department for guidance.

Key Compound Data

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15246990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

Property Information

Synonyms Carbaprostacyclin

Prostacyclin (PGI2) receptor agonist,

Function ) o )
vasodilator, inhibitor of platelet aggregation.[1]
Activates the IP receptor, leading to an increase
Primary Signaling Pathway in intracellular cAMP via adenylyl cyclase
stimulation.[2][3]
Can increase PPRE (Peroxisome Proliferator
Secondary Signaling Pathway Response Element) promoter activity via

PPARSY, independent of the IP receptor.[1]

Carbacyclin Signaling Pathway

The following diagram illustrates the primary signaling pathway of Carbacyclin.
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1P Receptor
(Prostacyclin Receptor)

Cellular Response

Converts ATP to Activates Phosphorylates targets leading to

(e.g., Vasodilation,
Inhibition of Platelet Aggregation)

Start: Prepare Platelet-Rich Plasma (PRP)

Prepare Serial Dilutions of Carbacyclin Sodium Salt

Pre-incubate PRP with Carbacyclin or Vehicle Control

Add Platelet Aggregation Agonist (e.g., ADP, Collagen)

Measure Platelet Aggregation using an Aggregometer

'

Analyze Data to Determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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